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Compound of Interest

Compound Name: 2-Hydroxy-6-methoxybenzoic acid

Cat. No.: B053137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy-6-methoxybenzoic acid, also known by its synonym 6-methoxysalicylic acid, is a

phenolic acid derivative of salicylic acid.[1] This natural compound has been isolated from the

plant Brickellia veronicifolia, a species traditionally used in Mexican folk medicine for treating

various ailments, including gastrointestinal issues, arthritis, and diabetes.[1][2] Emerging

scientific evidence has begun to validate some of these traditional uses, with research pointing

towards significant biological activities, most notably its analgesic properties.[2][3] This

technical guide provides a comprehensive overview of the known biological activities of 2-
Hydroxy-6-methoxybenzoic acid, presenting key quantitative data, detailed experimental

protocols, and visualizations of associated workflows and potential signaling pathways to

support further research and drug development endeavors.

Physicochemical Properties
A solid understanding of the physicochemical properties of 2-Hydroxy-6-methoxybenzoic
acid is essential for its application in research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b053137?utm_src=pdf-interest
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.researchgate.net/publication/5273227_Antinociceptive_hypoglycemic_and_spasmolytic_effects_of_Brickellia_veronicifolia
https://www.researchgate.net/publication/5273227_Antinociceptive_hypoglycemic_and_spasmolytic_effects_of_Brickellia_veronicifolia
https://pubmed.ncbi.nlm.nih.gov/18583074/
https://pubmed.ncbi.nlm.nih.gov/18583074/
https://en.wikipedia.org/wiki/Brickellia_veronicifolia
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₈O₄ [4]

Molecular Weight 168.15 g/mol [4]

CAS Number 3147-64-6 [4]

Appearance Solid [5]

Melting Point 134-138 °C [5]

Solubility Soluble in DMSO [6]

Biological Activity: A Focus on Analgesic Effects
The most well-documented biological activity of 2-Hydroxy-6-methoxybenzoic acid is its

analgesic (pain-relieving) effect.

Quantitative Data: In Vivo Analgesic Activity
A key study by Palacios-Espinosa et al. (2008) demonstrated the significant antinociceptive

(pain-reducing) effects of 2-Hydroxy-6-methoxybenzoic acid in a well-established animal

model of pain.
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Experimental Protocol: Acetic Acid-Induced Writhing
Test
The acetic acid-induced writhing test is a standard and reliable method for evaluating

peripherally acting analgesics. The protocol outlined below is based on the methodology

typically employed in such studies.[7][8]

Objective: To assess the analgesic effect of a test compound by measuring the reduction in

abdominal constrictions (writhes) induced by an intraperitoneal injection of acetic acid in mice.

Materials:

Male ICR mice (20-25 g)

2-Hydroxy-6-methoxybenzoic acid

Acetic acid (0.6% v/v in saline)

Vehicle (e.g., saline, DMSO)

Positive control (e.g., Indomethacin)

Syringes and needles for intraperitoneal administration

Observation chambers

Procedure:

Animal Acclimatization: House the mice in a controlled environment (22 ± 2°C, 12h light/dark

cycle) with free access to food and water for at least one week before the experiment.

Grouping and Administration: Divide the animals into groups (n=6-8 per group):

Vehicle Control Group

Positive Control Group (e.g., Indomethacin)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://rjptsimlab.com/BlogDetails.aspx?bid=28&BlogTitle=Acetic%20Acid%20Induced%20Writhing%20Method:%20A%20Key%20Tool%20in%20Pharmacology%20Software%20for%20Analgesic%20Screening
https://www.youtube.com/watch?v=tfJIjChn59w
https://www.benchchem.com/product/b053137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Groups (receiving different doses of 2-Hydroxy-6-methoxybenzoic acid) Administer

the test compound, positive control, or vehicle intraperitoneally 30 minutes before the

induction of writhing.

Induction of Writhing: Inject 0.6% acetic acid (10 mL/kg body weight) intraperitoneally into

each mouse.

Observation: Immediately after the acetic acid injection, place each mouse in an individual

observation chamber and record the number of writhes (abdominal constrictions, stretching

of hind limbs) for a period of 20-30 minutes.

Data Analysis: Calculate the percentage of inhibition of writhing for each group using the

following formula: % Inhibition = [(Mean writhes in control group - Mean writhes in test group)

/ Mean writhes in control group] x 100

Workflow for Acetic Acid-Induced Writhing Test
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Workflow of the Acetic Acid-Induced Writhing Test.

Potential for Other Biological Activities
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While the analgesic activity of 2-Hydroxy-6-methoxybenzoic acid is the most substantiated,

the broader class of hydroxybenzoic acids exhibits a wide range of pharmacological effects,

suggesting that 2-Hydroxy-6-methoxybenzoic acid may possess other, yet to be fully

explored, biological activities.[9]

Anti-inflammatory Activity
Given its structural similarity to salicylic acid (the active metabolite of aspirin), a well-known

nonsteroidal anti-inflammatory drug (NSAID), it is plausible that 2-Hydroxy-6-methoxybenzoic
acid possesses anti-inflammatory properties. The likely mechanism would involve the inhibition

of cyclooxygenase (COX) enzymes, which are key to the inflammatory cascade.
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COX-1 / COX-2 Prostaglandins
Inflammation

Pain
Fever2-Hydroxy-6-methoxybenzoic
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Hypothesized Inhibition of the COX Pathway.

Antimicrobial and Anticancer Potential
Numerous studies have reported the antimicrobial and cytotoxic activities of various

hydroxybenzoic acid derivatives.[10][11] The presence of hydroxyl and methoxy groups on the

aromatic ring can influence these activities. Further investigation is warranted to determine if 2-
Hydroxy-6-methoxybenzoic acid exhibits efficacy against various bacterial, fungal, or cancer

cell lines. Standard assays such as the determination of Minimum Inhibitory Concentration

(MIC) for antimicrobial activity and IC50 values against cancer cell lines would be crucial first

steps.[12][13]

Future Directions and Conclusion
The current body of research strongly supports the analgesic potential of 2-Hydroxy-6-
methoxybenzoic acid, providing a scientific basis for the traditional use of Brickellia
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veronicifolia. However, to fully realize its therapeutic potential, further research is imperative.

Key areas for future investigation include:

Elucidation of the precise mechanism of analgesic action: Determining whether the

compound acts centrally, peripherally, or through a combination of mechanisms.

Comprehensive evaluation of other biological activities: Systematic screening for anti-

inflammatory, antimicrobial, and anticancer effects, including the determination of

quantitative efficacy (IC50, MIC).

Investigation of signaling pathway modulation: Identifying the specific molecular targets and

signaling cascades affected by 2-Hydroxy-6-methoxybenzoic acid.

Toxicological and pharmacokinetic studies: Establishing the safety profile and understanding

the absorption, distribution, metabolism, and excretion (ADME) of the compound.

In conclusion, 2-Hydroxy-6-methoxybenzoic acid represents a promising natural product with

demonstrated analgesic activity. This technical guide consolidates the existing knowledge and

provides a framework for future research aimed at unlocking the full therapeutic potential of this

intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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